7-(4-chlorophenyl)-5-(2-(indolin-1-yl)-2-oxoethyl)-2-methylthiazolo[4,5-d]pyridazin-4(5H)-one

• IUPAC Name: 7-(4-chlorophenyl)-5-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]-2-methyl-[1,3]thiazolo[4,5-d]pyridazin-4-one
• InChI: InChI=1S/C22H17ClN4O2S/c1-13-24-20-21(30-13)19(15-6-8-16(23)9-7-15)25-27(22(20)29)12-18(28)26-11-10-14-4-2-3-5-17(14)26/h2-9H,10-12H2,1H3
• InChI Key: ISQRKSVPEXJKAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C(=NN(C2=O)CC(=O)N3CCC4=CC=CC=C43)C5=CC=C(C=C5)Cl
• Molecular Formula: C22H17ClN4O2S
• Molecular Weight: 436.9 g/mol

Description

The compound belongs to the class of organic compounds known as indoles, which are aromatic heterocyclic compounds containing a benzene ring fused to a pyrrole ring. Indole derivatives have been found in many important synthetic drug molecules and have shown various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc.

Chemical Reactions Analysis

The chemical reactions involving indole derivatives can be quite diverse, depending on the specific functional groups present in the molecule. Indole itself is known to undergo electrophilic substitution readily due to excessive π-electrons delocalization.

Scientific Research Applications

Antitumor Activity

• The compound has shown promise in antitumor research. It's related to a class of compounds that exhibit curative activity against certain types of leukemia, functioning potentially as a prodrug. This implies a mechanism where it transforms into an active form within the body, engaging in the treatment of cancer (Stevens et al., 1984).

Synthesis of Heterocyclic Compounds

• It's involved in the synthesis of diverse heterocyclic compounds. These compounds are crucial in the development of pharmaceuticals due to their complex structure and potential biological activity. For instance, reactions with hydrazines have produced pyridazinone derivatives, which are further used to prepare other biologically active molecules (Sayed et al., 2003).

Antimicrobial and Antifungal Properties

• Some derivatives of this compound demonstrate antimicrobial and antifungal activities, highlighting its importance in the development of new therapeutics for infections. The synthesis and modification of this compound lead to the creation of novel structures that are tested for their effectiveness against various microbes (Hassan, 2013).

Future Directions

Indole derivatives have diverse biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities. The future research directions for this specific compound would depend on its observed biological activities and potential therapeutic applications.